Cas no 2168886-05-1 (2,2,9,9-tetramethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2,2,9,9-tetramethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168886-05-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6424830
• PubChem ID: 165531437
• Update Time: 2025-06-10

2,2,9,9-tetramethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2,9,9-tetramethyl-1-oxa-5-azaspiro5.5undecane
• 2168886-05-1
• EN300-1279813
• 2,2,9,9-tetramethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C13H25NO/c1-11(2)5-7-13(8-6-11)14-10-9-12(3,4)15-13/h14H,5-10H2,1-4H3
• InChI Key： SWJUBKFBZMXANA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCNC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,9,9-tetramethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 2,2,9,9-Tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2168886-05-1)

2,2,9,9-Tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2168886-05-1) is a structurally unique spirocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. Its molecular architecture, featuring a spirocyclic core with both oxygen and nitrogen heteroatoms, makes it a versatile intermediate for designing advanced functional materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its stability, synthetic flexibility, and compatibility with modern green chemistry principles.

The compound's spirocyclic structure is a key highlight, as it combines rigidity and conformational flexibility, which are highly desirable traits in drug discovery and polymer chemistry. Recent studies have focused on its role as a building block for high-performance polymers, where its thermal stability and low volatility are critical. Additionally, its heteroatom-rich framework (containing both oxygen and nitrogen) enables interactions with biological targets, making it a candidate for pharmaceutical applications, particularly in central nervous system (CNS) drug development.

In the context of sustainability, 2,2,9,9-Tetramethyl-1-oxa-5-azaspiro[5.5]undecane aligns with the growing demand for eco-friendly chemical processes. Its synthesis can be optimized using catalytic methods to minimize waste, a topic frequently searched by chemists and environmental scientists. The compound's stability under various conditions also makes it suitable for long-term storage, addressing concerns about shelf life in industrial applications.

From a commercial perspective, the demand for specialty chemicals like this spirocyclic compound is rising, driven by advancements in personalized medicine and smart materials. Its potential use in controlled-release formulations and catalysis has been a subject of recent patents, reflecting its industrial relevance. Furthermore, its low toxicity profile (as reported in preliminary studies) positions it as a safer alternative to traditional cyclic amines in certain applications.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 2168886-05-1, ensuring purity and consistency in research and production. The compound's solubility in common organic solvents (e.g., dichloromethane, ethanol) facilitates its integration into diverse synthetic workflows. These properties are often queried in academic and industrial forums, underscoring the need for detailed technical data.

Looking ahead, 2,2,9,9-Tetramethyl-1-oxa-5-azaspiro[5.5]undecane is poised to play a pivotal role in emerging technologies, including bioorthogonal chemistry and nanomaterial design. Its adaptability to click chemistry reactions, a hot topic in synthetic chemistry, opens avenues for creating complex molecular architectures with precision. As the scientific community continues to explore its applications, this compound is expected to feature prominently in peer-reviewed publications and innovation pipelines.

In summary, CAS No. 2168886-05-1 represents a compelling case study in the intersection of structural ingenuity and practical utility. Whether in drug formulation, material science, or green chemistry, its multifaceted properties cater to contemporary challenges while inspiring future breakthroughs. For researchers seeking reliable data or suppliers offering high-purity samples, this compound stands as a testament to the evolving landscape of specialty chemicals.